Cas no 1204820-70-1 (ethyl (1R,5R)-3-benzyl-3-azabicyclo3.1.0hexane-1-carboxylate)

• Product Name: ethyl (1R,5R)-3-benzyl-3-azabicyclo3.1.0hexane-1-carboxylate
• CAS No: 1204820-70-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD34551152
• CID: 5673881
• PubChem ID: 70930086
• Update Time: 2025-10-30

ethyl (1R,5R)-3-benzyl-3-azabicyclo3.1.0hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26621659
• SCHEMBL13537596
• E87827
• 1204820-70-1
• Ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate
• Ethyl(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate
• 3-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 3-(phenylmethyl)-, ethyl ester, (1R,5R)-
• Ethyl (1R,5R)-3-(phenylmethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate
• (1R,5R)-ethyl 3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate hydrochloride
• ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate hydrochloride
• ethyl (1R,5R)-3-benzyl-3-azabicyclo3.1.0hexane-1-carboxylate

• MDL： MFCD34551152
• Inchi： 1S/C15H19NO2/c1-2-18-14(17)15-8-13(15)10-16(11-15)9-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3/t13-,15-/m0/s1
• InChI Key： UFLBURFPRRPJQT-ZFWWWQNUSA-N
• SMILES： O(CC)C([C@@]12CN(CC3C=CC=CC=3)C[C@@H]1C2)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 318.7±25.0 °C(Predicted)
• pka: 8.19±0.40(Predicted)

Additional information on ethyl (1R,5R)-3-benzyl-3-azabicyclo3.1.0hexane-1-carboxylate

Introduction to Ethyl (1R,5R)-3-Benzyl-3-Azabicyclo[3.1.0]hexane-1-Carboxylate (CAS No 1204820-70-1)

Ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate, identified by its CAS number 1204820-70-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex bicyclic structure and azabenzyl substituent, has garnered attention for its potential applications in drug discovery and development. The unique stereochemistry of this compound, particularly the (1R,5R) configuration, makes it a subject of extensive research in medicinal chemistry.

The structural framework of ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate consists of a seven-membered azabicyclo ring system integrated with a benzyl group and a carboxylate ester moiety. This configuration imparts distinct pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for designing novel therapeutic agents. The presence of the azabenzyl group enhances the compound's interaction with biological targets, potentially leading to improved binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate with high accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with various enzyme targets, including those involved in inflammatory pathways and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors for treating chronic diseases.

In the realm of drug development, ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate has been explored as a potential lead compound for further optimization. Researchers have utilized structure-based drug design strategies to modify its core structure, aiming to enhance its pharmacological properties while minimizing side effects. The benzyl group serves as a key pharmacophore, facilitating interactions with biological receptors and improving drug efficacy.

The synthesis of ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve high yields and enantiomeric purity. These techniques are crucial for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

Current research on ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate also includes investigations into its potential role in addressing neurological disorders. Preliminary studies suggest that this compound may modulate neurotransmitter activity by interacting with specific receptor subtypes. This opens up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where neurotransmitter dysregulation plays a significant role.

The impact of ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for studying molecular recognition processes in biology and chemistry. Researchers are leveraging this compound to develop novel biomimetic materials and synthetic catalysts that mimic natural biological systems.

As the field of medicinal chemistry continues to evolve, ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate is poised to play a pivotal role in shaping future therapeutic strategies. Its complex structure and diverse biological activities position it as a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.